2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 5-methoxy-2-(4-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C16H14O5/c1-20-12-7-8-13(14(9-12)15(17)18)10-3-5-11(6-4-10)16(19)21-2/h3-9H,1-2H3,(H,17,18)
• InChI Key: BEIYEAVEYCDJME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC=C(C=C2)C(=O)OC)C(=O)O
• Molecular Formula: C16H14O5
• DSSTOX Substance ID: DTXSID70690715
• Molecular Weight: 286.28 g/mol
• CAS RN: 1261903-22-3

Description

2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% (2-MCPB) is a chemical compound that is used in a variety of scientific research applications. It is an important intermediate in the synthesis of many compounds and is used in the production of pharmaceuticals, agrochemicals, and other industrial products. 2-MCPB is also used in the synthesis of a variety of other compounds, including dyes, catalysts, and other materials.

Scientific Research Applications

2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other industrial products. It is also used in the synthesis of dyes, catalysts, and other materials. In addition, 2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% has been used in studies of the structure and reactivity of organic compounds, in the development of new synthetic methods, and in the synthesis of new compounds.

Mechanism of Action

2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is used as a reagent in a variety of reactions, including the synthesis of pharmaceuticals, agrochemicals, and other industrial products. The mechanism of action of 2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% is not fully understood, but it is believed to act as a catalyst in the formation of C-C and C-O bonds. It is also believed to be involved in the formation of other functional groups, such as amides and esters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% are not well understood. However, it is believed to be non-toxic and non-irritating to the skin and eyes. It is also believed to be relatively non-toxic to humans and animals when ingested in small amounts.

Advantages and Limitations for Lab Experiments

The use of 2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments has several advantages. First, it is relatively inexpensive and readily available. Second, it is easy to use and can be used in a variety of reactions. Third, it is relatively non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to using 2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% in laboratory experiments. For example, it is not very reactive and can be difficult to work with in some reactions. In addition, it is not very soluble in water, making it difficult to work with in aqueous solutions.

Future Directions

There are a variety of future directions for the use of 2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% in scientific research. For example, it could be used in the development of new synthetic methods and in the synthesis of new compounds. In addition, it could be used in the study of the structure and reactivity of organic compounds and in the development of new catalysts. Finally, it could be used in the development of new pharmaceuticals, agrochemicals, and other industrial products.

Synthesis Methods

2-(4-Methoxycarbonylphenyl)-5-methoxybenzoic acid, 95% can be synthesized in a variety of ways. One common method is the reaction of 4-methoxycarbonylphenol and 5-methoxybenzoic acid in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. The reaction is typically carried out in a polar solvent, such as ethanol or methanol, at a temperature of around 70°C. The reaction is typically complete within a few hours.